Cas no 2094883-18-6 (4-[3-(5-Bromofuran-2-yl)-1,2,4-oxadiazol-5-yl]-1-(prop-2-yn-1-yl)piperidine)

• Product Name: 4-[3-(5-Bromofuran-2-yl)-1,2,4-oxadiazol-5-yl]-1-(prop-2-yn-1-yl)piperidine
• CAS No: 2094883-18-6
• MF: C₁₄H₁₄BrN₃O₂
• MW: 336.18386220932
• CID: 6329859
• PubChem ID: 121569690
• Update Time: 2025-10-06

4-[3-(5-Bromofuran-2-yl)-1,2,4-oxadiazol-5-yl]-1-(prop-2-yn-1-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• Z1329728777
• EN300-26623235
• 3-(5-bromofuran-2-yl)-5-(1-prop-2-ynylpiperidin-4-yl)-1,2,4-oxadiazole
• 4-[3-(5-bromofuran-2-yl)-1,2,4-oxadiazol-5-yl]-1-(prop-2-yn-1-yl)piperidine
• 2094883-18-6
• AKOS033262801
• 4-[3-(5-Bromofuran-2-yl)-1,2,4-oxadiazol-5-yl]-1-(prop-2-yn-1-yl)piperidine

• Inchi： 1S/C14H14BrN3O2/c1-2-7-18-8-5-10(6-9-18)14-16-13(17-20-14)11-3-4-12(15)19-11/h1,3-4,10H,5-9H2
• InChI Key： HSDSTSYHBSARPZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=NOC(C3CCN(CC#C)CC3)=N2)O1

Computed Properties

• Exact Mass: 335.02694g/mol
• Monoisotopic Mass: 335.02694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.3Ų

Additional information on 4-[3-(5-Bromofuran-2-yl)-1,2,4-oxadiazol-5-yl]-1-(prop-2-yn-1-yl)piperidine

Research Briefing on 4-[3-(5-Bromofuran-2-yl)-1,2,4-oxadiazol-5-yl]-1-(prop-2-yn-1-yl)piperidine (CAS: 2094883-18-6)

The compound 4-[3-(5-Bromofuran-2-yl)-1,2,4-oxadiazol-5-yl]-1-(prop-2-yn-1-yl)piperidine (CAS: 2094883-18-6) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This research briefing aims to provide an overview of the latest studies and developments related to this compound, highlighting its potential applications, mechanisms of action, and current research trends.

Recent studies have focused on the synthesis and characterization of this compound, revealing its unique structural features and potential as a bioactive molecule. The presence of the bromofuran and oxadiazole moieties suggests possible interactions with biological targets, making it a subject of interest for drug discovery and development. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity.

In vitro and in vivo studies have demonstrated the compound's potential as a modulator of specific biological pathways. Preliminary results indicate its activity against certain enzyme targets, which could be leveraged for therapeutic applications. For instance, its interaction with key proteins involved in inflammatory and neurodegenerative diseases has been explored, showing promising inhibitory effects. These findings position the compound as a potential lead for further optimization and preclinical evaluation.

Further research is needed to elucidate the compound's pharmacokinetic and pharmacodynamic properties, as well as its safety profile. Current efforts are directed towards optimizing its synthetic route to improve yield and scalability, which is critical for advancing it to the next stages of drug development. Collaborative studies between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 4-[3-(5-Bromofuran-2-yl)-1,2,4-oxadiazol-5-yl]-1-(prop-2-yn-1-yl)piperidine represents a novel and exciting area of research in chemical biology. Its unique structure and preliminary biological activity warrant further investigation to fully explore its therapeutic potential. This briefing underscores the importance of continued research and collaboration to unlock the compound's full capabilities in addressing unmet medical needs.